Cas no 1908-99-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[2-(dimethylamino)ethyl]-5-(3-hydroxyphenyl)-, hydrobromide (1:1))

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[2-(dimethylamino)ethyl]-5-(3-hydroxyphenyl)-, hydrobromide (1:1)
• CAS No: 1908-99-2
• MF: C₁₄H₁₈BrN₃O₄
• MW: 372.214422702789
• CID: 235119
• PubChem ID: 121209

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[2-(dimethylamino)ethyl]-5-(3-hydroxyphenyl)-, hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-[2-(dimethylamino)ethyl]-5-(3-hydroxyphenyl)-, hydrobromide (1:1)
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(2-(dimethylamino)ethyl)-5-(3-hydroxyphenyl)-, monohydrobromide
• DTXSID00940659
• 1908-99-2
• 5-[2-(Dimethylamino)ethyl]-4,6-dihydroxy-5-(3-hydroxyphenyl)pyrimidin-2(5H)-one--hydrogen bromide (1/1)

• Inchi： InChI=1S/C14H17N3O4.BrH/c1-17(2)7-6-14(9-4-3-5-10(18)8-9)11(19)15-13(21)16-12(14)20;/h3-5,8,18H,6-7H2,1-2H3,(H2,15,16,19,20,21);1H
• InChI Key： OXUYSDJRZKRKLV-UHFFFAOYSA-N
• SMILES： Br.CN(CCC1(C2=CC=CC(O)=C2)C(=O)NC(=O)NC1=O)C

Computed Properties

• Exact Mass: 371.04814
• Monoisotopic Mass: 371.04807g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.74